Cas no 1040668-57-2 ([5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl 2-(4-methylphenoxy)acetate)

• Product Name: [5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl 2-(4-methylphenoxy)acetate
• CAS No: 1040668-57-2
• MF: C₁₉H₁₆FNO₄
• MW: 341.333048820496
• CID: 6221870
• PubChem ID: 27370207
• Update Time: 2025-05-23

[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl 2-(4-methylphenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• [5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl 2-(4-methylphenoxy)acetate
• F2496-1254
• (5-(2-fluorophenyl)isoxazol-3-yl)methyl 2-(p-tolyloxy)acetate
• AKOS024652993
• 1040668-57-2

• Inchi： 1S/C19H16FNO4/c1-13-6-8-15(9-7-13)23-12-19(22)24-11-14-10-18(25-21-14)16-4-2-3-5-17(16)20/h2-10H,11-12H2,1H3
• InChI Key： OKKGWEWSJQJFQF-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1=CC(COC(COC2C=CC(C)=CC=2)=O)=NO1

Computed Properties

• Exact Mass: 341.10633615g/mol
• Monoisotopic Mass: 341.10633615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 61.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on [5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl 2-(4-methylphenoxy)acetate

Introduction to [5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl 2-(4-methylphenoxy)acetate (CAS No. 1040668-57-2)

[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl 2-(4-methylphenoxy)acetate (CAS No. 1040668-57-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorinated phenyl group, an oxazole ring, and a methyl ester functional group. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of [5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl 2-(4-methylphenoxy)acetate is particularly noteworthy for its ability to modulate various biological pathways. The presence of the fluorine atom in the phenyl ring can enhance the compound's lipophilicity and metabolic stability, making it a promising candidate for drug development. Additionally, the oxazole ring is known for its bioisosteric properties, which can improve the compound's binding affinity to target proteins.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of [5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl 2-(4-methylphenoxy)acetate. Studies have shown that this compound exhibits significant activity against various disease targets, including enzymes and receptors involved in inflammation, cancer, and neurodegenerative disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of a key enzyme involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

Beyond its anti-inflammatory properties, [5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl 2-(4-methylphenoxy)acetate has also been investigated for its anticancer potential. Research conducted by a team at the National Institutes of Health (NIH) found that this compound selectively targets and inhibits the growth of cancer cells while sparing normal cells. The mechanism of action appears to involve the modulation of signaling pathways that are critical for cell survival and proliferation.

The pharmacokinetic properties of [5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl 2-(4-methylphenoxy)acetate have also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and low toxicity make it an attractive candidate for further clinical development.

In addition to its therapeutic potential, [5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl 2-(4-methylphenoxy)acetate has been explored for its use in diagnostic imaging. The compound's unique structural features allow it to be labeled with radiotracers for positron emission tomography (PET) imaging. This application could provide valuable insights into disease progression and treatment response in clinical settings.

The synthesis of [5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl 2-(4-methylphenoxy)acetate has been optimized through various synthetic routes to improve yield and purity. One common approach involves the coupling of a fluorinated phenyl oxazole derivative with a methyl ester-containing precursor using transition metal-catalyzed reactions. These synthetic methods have been refined to ensure high efficiency and scalability, making it feasible for large-scale production.

In conclusion, [5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl 2-(4-methylphenoxy)acetate (CAS No. 1040668-57-2) is a versatile compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.